Characterization of poloxamers by reversed-phase liquid chromatography
Analytical Methods Pub Date: 2016-03-04 DOI: 10.1039/C5AY03311J
Abstract
Poloxamer 188 plays a critical role in protecting cells during cell culture bioprocessing. To better understand the properties of poloxamers, a reversed-phase liquid chromatography (RPLC) method was developed to characterize the ingredients in poloxamers. A Waters SunFire C18 column gave good separation of ten poloxamer ingredients, which were monitored by using an ultraviolet (UV) detector at 200 nm and an evaporative light scattering detector (ELSD). UV detection of less hydrophobic ingredients showed good linearity and precision of the selected poloxamer ingredients. Furthermore, nine fractions were isolated from a single poloxamer 188 lot, and the molecular weights of all the fractionated ingredients were evaluated by size exclusion chromatography (SEC). This RPLC method can detect the variation not only among different types of poloxamers, but also among different lots of the same poloxamer. In addition, this RPLC method can be used to measure the stability of some poloxamer ingredients under various conditions.
Recommended Literature
- [1] Influence of anionic structure on the dissolution of chitosan in 1-butyl-3-methylimidazolium-based ionic liquids
- [2] Application of a multifunctional magnetic mesoporous material for seafood sample clean-up prior to the determination of highly chlorinated polychlorinated biphenyls†
- [3] Extracellular matrix density promotes EMT by weakening cell–cell adhesions†
- [4] Correction: Non-reversible heat-induced gelation of a biocompatible Fmoc-hexapeptide in water
- [5] Weak coordinated nitrogen functionality enabled regioselective C–H alkynylation via Pd(ii)/mono-N-protected amino acid catalysis†
- [6] Outstanding Reviewers for Energy & Environmental Science in 2019
- [7] Self-assembled nanoscale capsules between resorcin[4]arene derivatives and Pd(ii) or Pt(ii) complexes
- [8] Hydrogenated borophene as a stable two-dimensional Dirac material with an ultrahigh Fermi velocity
- [9] Templating synthesis of ternary PtPdTe nanowires with tunable diameter for methanol electrooxidation†
- [10] Preparation of luminescent chemosensors by post-functionalization of vesicle surfaces†
Journal Name：Analytical Methods
Research Products
-
CAS no.: 1733-55-7
-
CAS no.: 121786-31-0
